Cas no 113969-29-2 (3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile)
![3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile structure](https://www.kuujia.com/scimg/cas/113969-29-2x500.png)
113969-29-2 structure
Product name:3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile
- 113969-29-2
- DTXSID20720197
- 3-[Methyl(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]propanenitrile
- SCHEMBL3492762
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- Inchi: InChI=1S/C10H9N5O3/c1-14(6-2-5-11)7-3-4-8(15(16)17)10-9(7)12-18-13-10/h3-4H,2,6H2,1H3
- InChI Key: YWZIRJRFBNJTNF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 247.07053917Da
- Monoisotopic Mass: 247.07053917Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 112Ų
3-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]propanenitrile Related Literature
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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